Cas no 2680539-19-7 (methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 2680539-19-7
• MF: C₁₃H₁₆BrNO₅
• MW: 346.173843383789
• MDL: MFCD34184034
• CID: 5665592
• PubChem ID: 165935759
• Update Time: 2025-07-20

methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3144679039
• methyl 5-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate
• EN300-27698944
• 2680539-19-7
• methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxo-1,2-dihydropyridine-3-carboxylate

• MDL： MFCD34184034
• Inchi： 1S/C13H16BrNO5/c1-13(2,3)20-10(16)7-15-6-8(14)5-9(11(15)17)12(18)19-4/h5-6H,7H2,1-4H3
• InChI Key： MZMBXOFDQFUZQB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(N(C=1)CC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 345.02119g/mol
• Monoisotopic Mass: 345.02119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.9Ų

Additional information on methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxo-1,2-dihydropyridine-3-carboxylate

Methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 2680539-19-7): A Comprehensive Overview

Methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxo-1,2-dihydropyridine-3-carboxylate, identified by its CAS number 2680539-19-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the dihydropyridine class, a heterocyclic structure known for its diverse biological activities and applications in medicinal chemistry. The presence of multiple functional groups, including a bromo substituent and tert-butoxy groups, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxo-1,2-dihydropyridine-3-carboxylate contribute to its potential utility in the development of novel therapeutic agents. The bromo group, for instance, is a common handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl moieties. This flexibility is particularly valuable in the synthesis of complex drug candidates targeting various diseases.

In recent years, dihydropyridines have garnered attention due to their role as calcium channel blockers, with compounds like nifedipine and amlodipine being widely used in the management of hypertension and angina. The tert-butoxy groups in methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxo-1,2-dihydropyridine-3-carboxylate not only enhance solubility but also provide steric hindrance, which can be crucial in optimizing pharmacokinetic properties. These features make the compound an attractive starting point for designing molecules with improved bioavailability and reduced toxicity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of dihydropyridine derivatives for their biological activity. Studies have shown that modifications at the 5-position and the presence of electron-withdrawing groups can significantly alter the binding affinity to biological targets. The bromo substituent in methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxo-1,2-dihydropyridine-3-carboxylate allows for easy incorporation into more complex structures, enabling researchers to fine-tune the pharmacophore for specific therapeutic effects.

The synthesis of methyl 5-bromo-1-2-(tert-butoxy)-2-oxoethyl-2-oxtetrahydropyridinecarboxylate involves multi-step organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. Key steps include condensation reactions to form the dihydropyridine core, followed by functional group manipulations such as bromination and esterification. These synthetic strategies are well-documented in the literature and serve as a testament to the compound's synthetic accessibility.

One of the most compelling aspects of this compound is its potential application in drug discovery programs targeting neurological disorders. Dihydropyridines have been implicated in modulating neurotransmitter release and receptor activity, making them promising candidates for treating conditions like epilepsy and Alzheimer's disease. The unique structural motif of methyl 5-bromo-l-(tert-butoxy)-l-oxtetrahydro-pyridinecarboxylate offers a scaffold that can be further modified to enhance binding interactions with relevant targets.

In conclusion, methyl 5-bromo-l-(tert-butyoxy)-l-oxtetrahydro-pyrldincarboxylate (CAS No. 2680539-l9-l7) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its synthesis and further derivatization offer researchers a rich palette of opportunities to develop novel drugs with improved efficacy and safety profiles. As research continues to uncover new biological functions of dihydropyridines, compounds like this are poised to play a crucial role in addressing unmet medical needs.